Cas no 104192-48-5 (1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI))

• Product Name: 1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
• CAS No: 104192-48-5
• MF: C₃₁H₄₆N₂O₄
• MW: 510.70794916153
• CID: 166211
• PubChem ID: 24838599
• Update Time: 2025-04-19

1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,7-Heptanedione,1,7-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
• (NZ)-N-[(7Z)-1,7-bis(4-hexoxyphenyl)-7-hydroxyiminoheptylidene]hydroxylamine
• 1,7-Heptanedione, 1,7-bis(4-(hexyloxy)phenyl)-, dioxime
• 104192-48-5
• BRN 5665818
• 1,7-Bis(4-(hexyloxy)phenyl)-1,7-heptanedione dioxime

• Inchi： 1S/C31H46N2O4/c1-3-5-7-12-24-36-28-20-16-26(17-21-28)30(32-34)14-10-9-11-15-31(33-35)27-18-22-29(23-19-27)37-25-13-8-6-4-2/h16-23,34-35H,3-15,24-25H2,1-2H3/b32-30-,33-31-
• InChI Key： FGPLZFKYAPGZHY-UOALMSBLSA-N
• SMILES： O(C1C=CC(=CC=1)/C(/CCCCC/C(/C1C=CC(=CC=1)OCCCCCC)=N/O)=N\O)CCCCCC

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 510.34575795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 20
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 52.54
• LogP: 8.61210